Cas no 2228320-30-5 (1-(2,6-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(2,6-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228320-30-5
• MF: C₁₁H₁₄Cl₂N₂
• MW: 245.148260593414
• CID: 6369251
• PubChem ID: 165635994
• Update Time: 2025-05-20

1-(2,6-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine
• [1-(2,6-dichloropyridin-4-yl)-2,2-dimethylcyclopropyl]methanamine
• 2228320-30-5
• EN300-1978012

• Inchi： 1S/C11H14Cl2N2/c1-10(2)5-11(10,6-14)7-3-8(12)15-9(13)4-7/h3-4H,5-6,14H2,1-2H3
• InChI Key： NLYNJVIILPPBHE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 244.0534038g/mol
• Monoisotopic Mass: 244.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2,6-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine

1-(2,6-Dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228320-30-5)

The compound 1-(2,6-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228320-30-5) is a synthetic organic compound with a complex structure that has garnered attention in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its unique combination of a pyridine ring, a cyclopropyl group, and an amine functional group. The presence of chlorine atoms at the 2 and 6 positions of the pyridine ring introduces electronic effects that can influence the compound's reactivity and pharmacological properties.

Recent studies have highlighted the potential of this compound as a building block in the development of novel bioactive molecules. Its structure allows for diverse substitution patterns, making it a versatile starting material for exploring new chemical entities. Researchers have particularly focused on its ability to participate in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are critical in modern drug discovery.

The synthesis of 1-(2,6-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the cyclopropyl group is achieved through a palladium-catalyzed cyclization reaction, followed by amine functionalization. This approach ensures high yields and excellent stereochemical control, which are essential for producing pure enantiomers for biological testing.

In terms of applications, this compound has shown promise in preliminary pharmacological studies as a potential lead for anti-inflammatory and antiviral agents. Its ability to modulate key cellular pathways makes it an interesting candidate for further investigation. Additionally, its stability under physiological conditions suggests that it could be suitable for oral administration, a critical factor in drug development.

From an environmental perspective, the compound's biodegradability and ecotoxicological profile are currently under evaluation. Initial findings indicate that it exhibits moderate biodegradation rates under aerobic conditions, which aligns with regulatory standards for chemical safety. However, further studies are required to fully assess its impact on aquatic ecosystems.

The development of 1-(2,6-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine represents a significant advancement in heterocyclic chemistry. Its modular structure enables chemists to explore a wide range of substitution patterns and functional groups, thereby expanding the scope of potential applications in pharmaceuticals and agrochemicals.

In conclusion, 1-(2,6-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228320-30-5) is a valuable compound with diverse synthetic and pharmacological applications. Ongoing research continues to uncover its full potential as a tool for developing innovative therapeutic agents.